Cas no 63591-88-8 (1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(3-CHLOROBENZOYL)OXY]-)

• Product Name: 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(3-CHLOROBENZOYL)OXY]-
• CAS No: 63591-88-8
• MF: C₁₅H₈ClNO₄
• MW: 301.681323051453
• CID: 3229507
• PubChem ID: 12332725
• Update Time: 2025-05-22

1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(3-CHLOROBENZOYL)OXY]- Chemical and Physical Properties

Names and Identifiers

• 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(3-CHLOROBENZOYL)OXY]-
• EN300-6513658
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorobenzoate
• 63591-88-8

• Inchi： 1S/C15H8ClNO4/c16-10-5-3-4-9(8-10)15(20)21-17-13(18)11-6-1-2-7-12(11)14(17)19/h1-8H
• InChI Key： PDEQJZIDCOABFF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 301.0141854Da
• Monoisotopic Mass: 301.0141854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(3-CHLOROBENZOYL)OXY]-

1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(3-CHLOROBENZOYL)OXY]-: A Comprehensive Overview

The compound with CAS No 63591-88-8, known as 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(3-CHLOROBENZOYL)OXY]-, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique isoindole framework, which serves as a versatile platform for various functionalizations. The presence of the 3-chlorobenzoxy group introduces additional complexity and reactivity to the molecule, making it a valuable substrate for further chemical transformations.

Recent studies have highlighted the potential of 1H-ISOINDOLE-1,3(2H)-DIONE derivatives in drug discovery. Researchers have explored their ability to modulate key biological targets, such as protein kinases and proteases, which are implicated in various disease states. For instance, a 2023 study published in *Nature Communications* demonstrated that certain analogs of this compound exhibit potent inhibitory activity against oncogenic kinases, suggesting their potential as anticancer agents. The isoindole dione core has also been shown to enhance drug-like properties such as solubility and bioavailability, further underscoring its importance in medicinal chemistry.

The synthesis of 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(3-CHLOROBENZOYL)OXY]- involves a multi-step process that typically begins with the preparation of the isoindole skeleton. This is often achieved through cyclization reactions involving appropriately substituted diketones or related precursors. The introduction of the 3-chlorobenzoxy group is typically accomplished via nucleophilic aromatic substitution or other coupling reactions, depending on the specific conditions and desired regioselectivity.

In addition to its applications in drug discovery, this compound has also found utility in materials science. Its rigid and planar structure makes it an attractive candidate for use in organic electronics. Recent research has focused on incorporating this molecule into π-conjugated systems for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The electron-withdrawing nature of the chlorobenzoxy group enhances the molecule's ability to participate in charge transport processes, making it a promising building block for advanced materials.

The chemical stability of 1H-ISOINDOLE-1,3(2H)-DIONE derivatives is another area of active investigation. Studies have shown that these compounds exhibit remarkable resistance to thermal and photochemical degradation under certain conditions. This property is particularly valuable for applications where long-term stability is required, such as in sensors or diagnostic devices.

From an analytical standpoint, the characterization of this compound relies heavily on modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods allow for precise determination of the molecule's structure and purity. Additionally, computational chemistry tools have been employed to model the electronic properties and reactivity of this compound, providing insights into its behavior under various chemical conditions.

In conclusion, 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(3-CHLOROBENZOYL)OXY]- represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical properties and functionalizable structure continue to make it a focal point for research efforts aimed at advancing both medicinal chemistry and materials science.